N-methyl-2-(4-nitrophenoxy)-N-[2-(4-nitrophenyl)ethyl]ethanamine

• IUPAC Name: N-methyl-N-[2-(4-nitrophenoxy)ethyl]-2-(4-nitrophenyl)ethanamine
• InChI: InChI=1S/C17H19N3O5/c1-18(11-10-14-2-4-15(5-3-14)19(21)22)12-13-25-17-8-6-16(7-9-17)20(23)24/h2-9H,10-13H2,1H3
• InChI Key: BDCVRCLAXLOSLH-UHFFFAOYSA-N
• Canonical SMILES: CN(CCC1=CC=C(C=C1)[N+](=O)[O-])CCOC2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C17H19N3O5
• DSSTOX Substance ID: DTXSID00562557
• Molecular Weight: 345.3 g/mol
• CAS RN: 115287-37-1

Description

It has shown significant potential in preclinical and clinical studies for its anti-cancer properties, particularly in solid tumors such as breast, prostate, and non-small cell lung cancer .

Scientific Research Applications

RG7422 has a wide range of scientific research applications, including:

Chemistry: Used as a tool compound to study the inhibition of class I phosphoinositide 3-kinase and mechanistic target of rapamycin kinase pathways.

Biology: Employed in cell-based assays to investigate its effects on cell proliferation, apoptosis, and autophagy.

Medicine: Under investigation in clinical trials for its potential to treat various cancers, including breast, prostate, and non-small cell lung cancer.

Industry: Utilized in the development of new therapeutic agents targeting the phosphoinositide 3-kinase and mechanistic target of rapamycin kinase pathways

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of RG7422 involves multiple steps, starting from commercially available starting materialsThe reaction conditions typically involve the use of organic solvents, catalysts, and controlled temperatures to ensure high yield and purity .

Industrial Production Methods

Industrial production of RG7422 follows a similar synthetic route but is optimized for large-scale manufacturing. This involves the use of automated reactors, continuous flow processes, and stringent quality control measures to ensure consistency and scalability. The final product is purified using techniques such as crystallization, chromatography, and recrystallization .

Chemical Reactions Analysis

Types of Reactions

RG7422 undergoes various chemical reactions, including:

Oxidation: This reaction can modify the functional groups on the molecule, potentially altering its pharmacological properties.

Reduction: This reaction can be used to reduce specific functional groups, affecting the molecule’s activity.

Substitution: This reaction involves replacing one functional group with another, which can be used to modify the molecule’s properties

Common Reagents and Conditions

Oxidation: Common reagents include hydrogen peroxide and potassium permanganate.

Reduction: Common reagents include sodium borohydride and lithium aluminum hydride.

Substitution: Common reagents include halogenating agents and nucleophiles

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can lead to the formation of sulfoxides or sulfones, while reduction can yield alcohols or amines .

Mechanism of Action

RG7422 exerts its effects by inhibiting class I phosphoinositide 3-kinase and mechanistic target of rapamycin kinase. These enzymes play crucial roles in cell growth, proliferation, and survival. By inhibiting these pathways, RG7422 can induce cell cycle arrest, apoptosis, and autophagy in cancer cells. The molecular targets include the p110α, p110β, p110δ, and p110γ isoforms of phosphoinositide 3-kinase, as well as mechanistic target of rapamycin kinase .

Comparison with Similar Compounds

Similar Compounds

GDC-0941: Another class I phosphoinositide 3-kinase inhibitor with similar properties but different pharmacokinetic profiles.

BEZ235: A dual inhibitor of phosphoinositide 3-kinase and mechanistic target of rapamycin kinase, similar to RG7422 but with distinct chemical structure and activity.

BKM120: A selective inhibitor of class I phosphoinositide 3-kinase, used in similar research applications

Uniqueness

RG7422 is unique due to its dual inhibition of both class I phosphoinositide 3-kinase and mechanistic target of rapamycin kinase, providing a broader spectrum of activity compared to other inhibitors. Its oral bioavailability and potent anti-cancer properties make it a valuable compound in both research and clinical settings .

Synthesis routes and methods I

Procedure details

To a solution of N-methyl-4-nitrophenethylamine (1.5 g) (J.O.C., [1956], 21, 45) and 2-[4-nitrophenoxy]ethyl chloride (1.55 g) (C.A., [1955], 49, 3163e) in acetonitrile (50 ml) was added potassium carbonate (1.25 g) and sodium iodide (1.2 g) and the suspension was stirred at reflux for 72 hours. After evaporation to dryness, the residual oily solid was partitioned between a 2N aqueous sodium bicarbonate solution and ethyl acetate. After two further extractions with ethyl acetate, the organic portions were combined, washed with a saturated aqueous brine solution, dried over magnesium sulphate, filtered and evaporated. The resultant orange solid (2.7 g) was crystallised from ethanol to give the title compound, (1.9 g), m.p. 74°.

Synthesis routes and methods II

Procedure details

In another embodiment, the competitive inhibitor is a selenium analog of dofetilide (N-[4-(2-[2-[4-(methanesulphonamido)phenoxy]-N-methylethylamino]ethyl)phenyl]methane-sulfphonamide). In one aspect of this embodiment, the selenium analog is di-seleno-dofetilide(n-[4-(2-[2-[4-(methaneselenodoioxamido)phenoxyl]-N-methylethylamino)ethyl)phenyl]-methane-selenodioxamide). Di-seleno-dofetilide may be synthesized according to the scheme shown in FIG. 3, which is based on the synthesis of dofetilide described in U.S. Pat. No. 6,124,363. First, N-methyl-2-(4-nitrophenyl)ethylamine hydrochloride (compound 310) is mixed with 4-(2-chloroethoxy)nitrobenzene (compound 320), anhydrous potassium carbonate, potassium iodide, tetra-n-butylammonium iodide and deionized water and heated under reflux for 3 hours. Next, the mixture is cooled to about 40° C., ethyl acetate is added, and the mixture is extracted with ethyl acetate and concentrated. Ethanol is then added to the extract to precipitate the product and the product is filtered to give N-Methyl-N-[2-(4-nitrophenoxy)ethyl]-4-nitrophenethylamine (compound 330). In the next step, compound 330 and 5% w/v palladium-on-carbon are added to methanol, stirred and hydrogenated at 60 p.s.i. to give N-Methyl-N-[2-(4-aminophenoxy)ethyl]-4-aminophethylamine (compound 340). Compound 340 is then added to acetonitrile, followed by triethylamine and methaneselenodioxy chloride. Sodium carbonate is then added to the reaction mixture and distilled. Next, sodium hydroxide is added to the mixture, followed by concentrated hydrochloric acid. The solid is the collected by filtration, washed with water, and dried to obtain di-seleno-dofetilide (compound 350).